molecular formula C9H16O3 B8547091 2-{[4-(Ethenyloxy)butoxy]methyl}oxirane CAS No. 16801-21-1

2-{[4-(Ethenyloxy)butoxy]methyl}oxirane

Cat. No.: B8547091
CAS No.: 16801-21-1
M. Wt: 172.22 g/mol
InChI Key: LQTJDGFTPKMODO-UHFFFAOYSA-N
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Description

2-{[4-(Ethenyloxy)butoxy]methyl}oxirane is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

16801-21-1

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

IUPAC Name

2-(4-ethenoxybutoxymethyl)oxirane

InChI

InChI=1S/C9H16O3/c1-2-10-5-3-4-6-11-7-9-8-12-9/h2,9H,1,3-8H2

InChI Key

LQTJDGFTPKMODO-UHFFFAOYSA-N

Canonical SMILES

C=COCCCCOCC1CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,000 g (8.61 mol) of 4-hydroxybutyl vinyl ether (HBVE manufactured by Maruzen Petrochemical) and 448 g (11.2 mol) of sodium hydroxide were charged in a 3 L cylindrical flask equipped with a stirrer, a thermometer and a dropping funnel. The temperature was raised to 40° C. under stirring, 1,243 g (13.4 mol) of epichlorohydrin was then gradually added, and a reaction was conducted under controlling to 40° C. to 60° C. At after 8 hours of the reaction, the sodium chloride generated by the reaction was removed by filtration, 1,000 g of hexane was put therein, and the mixture was washed with 400 g of a 3% aqueous solution of sodium hydrogen sulfate and further washed with 800 g of 17% brine. The organic layer was concentrated by using a rotary evaporator to thereby distill the hexane off, and filtration was conducted to give the objective vinyloxybutyl glycidyl ether with a purity of 94% and a yield of 94%. At this time, the 4-hydroxybutyl vinyl ether contained in the obtained substance was 0.5%.
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